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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzoic acid

Cat. No.: B1590727 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This guide provides essential, step-by-step procedures for

the proper disposal of 2-Chloro-3-hydroxybenzoic acid, a compound that requires careful

management due to its hazardous properties. Adherence to these protocols is critical for

minimizing environmental impact and protecting personnel.

Immediate Safety and Operational Plan
The disposal of 2-Chloro-3-hydroxybenzoic acid must be approached with a clear

understanding of its hazards. This compound is classified as a skin irritant (Category 2), a

serious eye irritant (Category 2A), and may cause respiratory irritation (Specific Target Organ

Toxicity - Single Exposure, Category 3).[1] Therefore, all handling and disposal procedures

should be conducted in a well-ventilated area, preferably within a chemical fume hood, while

wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Step-by-Step Disposal Protocol:
Waste Identification and Segregation: 2-Chloro-3-hydroxybenzoic acid is a halogenated

organic compound. As such, it must be segregated from non-halogenated chemical waste.[2]

Mixing of incompatible waste streams can lead to dangerous chemical reactions.

Container Selection and Labeling:
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Use a designated, leak-proof, and chemically compatible waste container. Plastic

containers are often preferred for hazardous waste when compatibility is not an issue.

The container must be clearly labeled as "Hazardous Waste."

The label must include the full chemical name, "2-Chloro-3-hydroxybenzoic acid," and

its concentration if in a solution. Avoid using abbreviations or chemical formulas.

Indicate the appropriate hazard pictograms for skin irritation, eye irritation, and respiratory

irritation.

Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) that is

at or near the point of generation.

The SAA should be a secondary containment system to prevent the spread of spills.

Keep the waste container closed at all times, except when adding waste.

Disposal Request and Pickup:

Do not dispose of 2-Chloro-3-hydroxybenzoic acid down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Follow all institutional procedures for waste manifest and pickup requests. The disposal of

contents and the container must be handled by an approved waste disposal plant.[3][4][5]

Spill Management:

In the event of a spill, evacuate the immediate area and alert your supervisor and EHS.

If trained and safe to do so, contain the spill using appropriate absorbent materials.

Collect the contaminated absorbent material and place it in a sealed, labeled hazardous

waste container for disposal.
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Data Summary
The following table summarizes the key hazard information for 2-Chloro-3-hydroxybenzoic
acid, essential for its proper handling and disposal.

Hazard
Classification

GHS Category Hazard Statement GHS Pictogram

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Exclamation Mark

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
Exclamation Mark

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

Category 3
H335: May cause

respiratory irritation
Exclamation Mark

Data sourced from PubChem CID 15631340.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Chloro-3-hydroxybenzoic acid.
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Caption: Disposal workflow for 2-Chloro-3-hydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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